Cas no 1501787-04-7 (N-(2-fluorophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(2-fluorophenyl)methyl-N-methylhydroxylamine
• CAS No: 1501787-04-7
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5760015
• PubChem ID: 82595584
• Update Time: 2025-06-15

N-(2-fluorophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1833423
• N-[(2-fluorophenyl)methyl]-N-methylhydroxylamine
• 1501787-04-7
• Benzenemethanamine, 2-fluoro-N-hydroxy-N-methyl-
• N-(2-fluorophenyl)methyl-N-methylhydroxylamine

• Inchi： 1S/C8H10FNO/c1-10(11)6-7-4-2-3-5-8(7)9/h2-5,11H,6H2,1H3
• InChI Key： AWBDIXOYGDBOCS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN(C)O

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 248.5±23.0 °C(Predicted)
• pka: 12.84±0.69(Predicted)

Additional information on N-(2-fluorophenyl)methyl-N-methylhydroxylamine

Introduction to N-(2-fluorophenyl)methyl-N-methylhydroxylamine (CAS No. 1501787-04-7)

N-(2-fluorophenyl)methyl-N-methylhydroxylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1501787-04-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluorine atom in its aromatic ring and the hydroxylamine functional group makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

The chemical structure of N-(2-fluorophenyl)methyl-N-methylhydroxylamine consists of a benzene ring substituted with a fluorine atom at the 2-position, connected to a methyl group and a hydroxylamine moiety. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. The incorporation of fluorine into drug molecules has been shown to improve their pharmacological properties, including increased bioavailability, reduced susceptibility to metabolic degradation, and enhanced binding affinity to biological targets. N-(2-fluorophenyl)methyl-N-methylhydroxylamine exemplifies this trend, as it serves as a valuable building block for the synthesis of fluorinated derivatives with potential therapeutic benefits.

One of the most compelling aspects of N-(2-fluorophenyl)methyl-N-methylhydroxylamine is its utility as a precursor in the synthesis of more complex pharmaceutical intermediates. The hydroxylamine group can undergo various chemical transformations, such as oxidation or reduction, to yield different functional groups that are essential for drug development. Additionally, the methyl group provides a handle for further derivatization, allowing chemists to tailor the properties of the compound to meet specific pharmacological requirements.

The compound's relevance is further underscored by its potential applications in the design of kinase inhibitors, which are among the most widely studied therapeutic agents today. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the structural features of N-(2-fluorophenyl)methyl-N-methylhydroxylamine, researchers can develop novel kinase inhibitors with improved selectivity and efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated phenols exhibit enhanced binding affinity to tyrosine kinase receptors compared to their non-fluorinated counterparts. This finding aligns well with the properties of N-(2-fluorophenyl)methyl-N-methylhydroxylamine, suggesting that it could be a valuable scaffold for developing kinase inhibitors.

The synthesis of N-(2-fluorophenyl)methyl-N-methylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations. The use of advanced catalytic systems has also been explored to improve reaction efficiency and minimize byproduct formation.

In conclusion, N-(2-fluorophenyl)methyl-N-methylhydroxylamine (CAS No. 1501787-04-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive intermediate for synthesizing fluorinated derivatives with enhanced biological activity. As our understanding of fluorinated compounds continues to grow, so too will their applications in drug discovery and development.